Cas no 1643564-99-1 (2-Bromoaniline-d4)

• Product Name: 2-Bromoaniline-d4
• CAS No: 1643564-99-1
• MF: C₆H₆BrN
• MW: 172.022540569305
• CID: 2085450
• PubChem ID: 133553940
• Update Time: 2024-11-06

2-Bromoaniline-d4 Chemical and Physical Properties

Names and Identifiers

• 2-Bromoaniline-d4
• 1-Amino-2-bromobenzene-3,4,5,6-d4
• 1643564-99-1
• F93334
• 2-BROMOBENZEN-3,4,5,6-D4-AMINE

• Inchi： 1S/C6H6BrN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
• InChI Key： AOPBDRUWRLBSDB-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C([H])=C([H])C=1N

Computed Properties

• Exact Mass: 174.99347g/mol
• Monoisotopic Mass: 174.99347g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų